Cas no 1094748-76-1 (1-(5-Fluoro-2-methoxyphenyl)hexan-1-one)

• Product name: 1-(5-Fluoro-2-methoxyphenyl)hexan-1-one
• CAS No: 1094748-76-1
• MF: C₁₃H₁₇FO₂
• MW: 224.271287679672
• CID: 5713276
• PubChem ID: 43161521

1-(5-Fluoro-2-methoxyphenyl)hexan-1-one Chemical and Physical Properties

Names and Identifiers

• DTXSID001280615
• 1094748-76-1
• 1-(5-Fluoro-2-methoxy-phenyl)-hexan-1-one
• 1-(5-fluoro-2-methoxyphenyl)hexan-1-one
• 1-(5-Fluoro-2-methoxyphenyl)-1-hexanone
• 1-(5-Fluoro-2-methoxyphenyl)hexan-1-one

• MDL： MFCD11211258
• Inchi： 1S/C13H17FO2/c1-3-4-5-6-12(15)11-9-10(14)7-8-13(11)16-2/h7-9H,3-6H2,1-2H3
• InChI Key： PITTZRGDXFQDKO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(CCCCC)=O)OC

Computed Properties

• Exact Mass: 224.12125794g/mol
• Monoisotopic Mass: 224.12125794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 3.6

Additional information on 1-(5-Fluoro-2-methoxyphenyl)hexan-1-one

Compound CAS No. 1094748-76-1: 1-(5-Fluoro-2-methoxyphenyl)hexan-1-one

Compound CAS No. 1094748-76-1, commonly referred to as 1-(5-fluoro-2-methoxyphenyl)hexan-1-one, is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. This compound has garnered attention due to its unique structural properties and potential bioactivity, making it a subject of extensive research in recent years.

The molecular structure of 1-(5-fluoro-2-methoxyphenyl)hexan-1-one comprises a hexanone backbone attached to a substituted phenyl group. The phenyl ring is substituted with a fluoro group at the 5-position and a methoxy group at the 2-position, which introduces electronic and steric effects that can influence the compound's reactivity and biological activity. These substituents also play a crucial role in modulating the physical properties of the compound, such as solubility and stability.

Recent studies have highlighted the potential of CAS No. 1094748-76-1 as a lead compound in drug discovery. Researchers have explored its ability to interact with various biological targets, including enzymes and receptors, which could pave the way for novel therapeutic interventions. For instance, investigations into its inhibitory effects on kinases have shown promising results, suggesting its potential in anti-cancer drug development.

In addition to its pharmacological applications, 1-(5-fluoro-2-methoxyphenyl)hexan-1-one has also been studied for its role in agrochemicals. Its ability to act as a plant growth regulator or pest control agent has been explored in recent agricultural research. The compound's stability under various environmental conditions makes it a viable candidate for field applications.

The synthesis of CAS No. 1094748-76-1 involves multi-step organic reactions, often utilizing advanced techniques such as Suzuki coupling or nucleophilic substitution. These methods ensure high yields and purity, which are critical for downstream applications. Recent advancements in catalytic processes have further enhanced the efficiency of these syntheses, making large-scale production more feasible.

The environmental impact of 1-(5-fluoro-2-methoxyphenyl)hexan-1-one has also been a focus of recent research. Studies on its biodegradation pathways and toxicity profiles aim to assess its safety for use in various industrial settings. Preliminary findings indicate that the compound exhibits low toxicity to non-target organisms, which aligns with current trends toward eco-friendly chemical solutions.

In conclusion, CAS No. 1094748-76-1, or 1-(5-fluoro-2-methoxyphenyl)hexan-1-one, represents a versatile compound with diverse applications across multiple industries. Its unique chemical structure, coupled with recent research advancements, positions it as a valuable asset in modern chemical innovation.